Cas no 850916-15-3 (4-(4-ethylphenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one)

• Product Name: 4-(4-ethylphenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one
• CAS No: 850916-15-3
• MF: C₁₆H₁₈N₂OS
• MW: 286.391922473907
• CID: 6098466
• PubChem ID: 4575398
• Update Time: 2025-10-29

4-(4-ethylphenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethylphenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one
• 4-(4-ethylphenyl)-2-thioxo-2,3,4,6,7,8-hexahydroquinazolin-5(1H)-one
• 5(1H)-Quinazolinone, 4-(4-ethylphenyl)-2,3,4,6,7,8-hexahydro-2-thioxo-
• AKOS024585351
• CCG-27046
• 4-(4-ethylphenyl)-2-sulfanylidene-1,3,4,6,7,8-hexahydroquinazolin-5-one
• CHEMBL1337625
• 4-(4-ethylphenyl)-2-thioxo-1,2,3,4,7,8-hexahydroquinazolin-5(6H)-one
• SMR000236139
• MLS000720279
• 850916-15-3
• SR-01000092975-1
• F0581-0495
• ZINC00214921
• WAY-273887
• SR-01000092975
• HMS2567J07

• Inchi： 1S/C16H18N2OS/c1-2-10-6-8-11(9-7-10)15-14-12(17-16(20)18-15)4-3-5-13(14)19/h6-9,15H,2-5H2,1H3,(H2,17,18,20)
• InChI Key： KAMYXZWXUXQEAD-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)CCC2)C(C2=CC=C(CC)C=C2)NC1=S

Computed Properties

• Exact Mass: 286.11398438g/mol
• Monoisotopic Mass: 286.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 450.5±55.0 °C(Predicted)
• pka: 11.61±0.40(Predicted)

Additional information on 4-(4-ethylphenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one

Introduction to 4-(4-ethylphenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one (CAS No. 850916-15-3)

4-(4-ethylphenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one, identified by its Chemical Abstracts Service (CAS) number 850916-15-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a fused octahydroquinazoline core linked to an aromatic ethylphenyl group via a sulfanylidene bridge, which contributes to its unique electronic and steric properties. Such structural motifs are frequently explored in the design of novel therapeutic agents due to their ability to modulate biological targets with high specificity.

The pharmacological relevance of 4-(4-ethylphenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one stems from its capacity to interact with biological macromolecules in a manner that may elicit therapeutic effects. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various protein targets. Studies suggest that its sulfonamide moiety may serve as a key pharmacophore for inhibiting enzymes involved in inflammatory pathways and cancer progression. The presence of the octahydroquinazoline scaffold further enhances its potential as a scaffold for drug discovery by providing a rigid framework that can be modified to optimize binding affinity and selectivity.

In the context of modern drug development, the synthesis and characterization of 4-(4-ethylphenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one have been refined through advanced synthetic methodologies. Techniques such as multi-step organic synthesis combined with spectroscopic and crystallographic analyses have been employed to elucidate its structure and confirm its purity. The compound’s stability under various conditions has also been assessed to ensure its suitability for further biological testing. These efforts align with the broader goal of developing novel molecules that can address unmet medical needs.

The biological evaluation of 4-(4-ethylphenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one has revealed promising preliminary results in vitro. Initial assays have demonstrated inhibitory activity against certain kinases and transcription factors implicated in diseases such as cancer and neurodegeneration. The compound’s ability to modulate these targets suggests potential therapeutic applications in oncology and neurology. However， further research is required to fully understand its mechanism of action and to assess its safety profile in vivo. Preclinical studies are currently underway to evaluate its efficacy and tolerability in animal models.

The structural features of 4-(4-ethylphenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one also make it an attractive candidate for exploring structure-based drug design strategies. By leveraging high-throughput screening technologies and biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography， researchers can gain insights into how the compound interacts with its biological targets at the molecular level. These insights are crucial for optimizing lead compounds into viable drugs by making informed modifications to enhance potency， selectivity， and pharmacokinetic properties.

Recent publications have highlighted the versatility of octahydroquinazoline derivatives in medicinal chemistry. The scaffold’s ability to adopt multiple conformations while maintaining a stable core structure makes it an ideal platform for generating diverse chemical libraries. 4-(4-ethylphenyl)-2-sulfanylidene-1， 2， 3， 4， 5， 6， 7， 8-octahydroquinazolin-5-one exemplifies this versatility by demonstrating how functional groups can be strategically incorporated into the core structure without compromising overall stability or bioactivity.

The synthesis of 4-(4-ethylphenyl)-2-sulfanylidene-1， 2， 3， 4， 5， 6， 7， 8-octahydroquinazolin-5-one involves several key steps that showcase modern synthetic techniques. For instance، the introduction of the sulfonamide group requires precise control over reaction conditions to ensure high yield and purity. Advanced catalytic systems have been employed to facilitate these transformations while minimizing side reactions。 Additionally， protecting group strategies have been utilized to safeguard sensitive functional groups during multi-step synthesis.

The analytical characterization of CAS No. 850916-15-3 has been performed using state-of-the-art instrumentation. High-resolution mass spectrometry (HRMS) has confirmed the molecular weight and elemental composition of the compound。 Nuclear magnetic resonance (NMR) spectroscopy has provided detailed information about its atomic connectivity and stereochemistry。 Single-crystal X-ray diffraction studies have further validated its molecular structure at the atomic level。

The potential applications of CAS No. 850916-15-3 extend beyond traditional pharmaceuticals。 Its unique structural features make it suitable for use as an intermediate in specialty chemical syntheses or as a building block for more complex molecules。 Researchers are also exploring its potential in material science applications where such heterocyclic compounds exhibit interesting electronic properties。

In conclusion,CAS No.850916 -15 -3 represents a significant advancement in pharmaceutical chemistry with implications for treating various diseases。 Its structural complexity、 potential biological activities、and synthetic accessibility make it a valuable compound for further research。 As our understanding of molecular interactions continues to evolve، compounds like this will play an increasingly important role in developing next-generation therapeutics。